Cas no 67205-04-3 (Quinazoline, 2-(4-methoxyphenyl)-)

• Product Name: Quinazoline, 2-(4-methoxyphenyl)-
• CAS No: 67205-04-3
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 4128237
• PubChem ID: 901804
• Update Time: 2025-08-03

Quinazoline, 2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)quinazoline
• Oprea1_741771
• 67205-04-3
• AJ-077/33268053
• HS-4488
• AKOS005138213
• SCHEMBL16404354

• Inchi： 1S/C15H12N2O/c1-18-13-8-6-11(7-9-13)15-16-10-12-4-2-3-5-14(12)17-15/h2-10H,1H3
• InChI Key： WVGOZBCLJFXGTE-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=CN=C1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 236.094963011Da
• Monoisotopic Mass: 236.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Quinazoline, 2-(4-methoxyphenyl)-

Recent Advances in Quinazoline, 2-(4-methoxyphenyl)- (CAS: 67205-04-3) Research: A Comprehensive Review

Quinazoline derivatives have garnered significant attention in the field of chemical biology and pharmaceutical research due to their diverse pharmacological properties. Among these, Quinazoline, 2-(4-methoxyphenyl)- (CAS: 67205-04-3) has emerged as a promising compound with potential applications in drug development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the role of Quinazoline, 2-(4-methoxyphenyl)- as a key scaffold in the design of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting epidermal growth factor receptor (EGFR) mutations, which are prevalent in non-small cell lung cancer (NSCLC). The compound exhibited selective inhibition of mutant EGFR while sparing wild-type receptors, suggesting a favorable therapeutic window.

In addition to its anticancer properties, research has explored the anti-inflammatory potential of Quinazoline, 2-(4-methoxyphenyl)-. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that this compound effectively modulates NF-κB signaling pathways, reducing pro-inflammatory cytokine production in macrophage models. These findings position it as a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

The synthetic routes for Quinazoline, 2-(4-methoxyphenyl)- have been optimized in recent years. A 2024 publication in Organic Process Research & Development described a novel catalytic system using palladium nanoparticles that improved the yield of the target compound to 87% while reducing hazardous byproducts. This advancement addresses previous challenges in large-scale production and enhances the compound's viability for pharmaceutical applications.

Pharmacokinetic studies have also progressed significantly. Research conducted at the National Institutes of Health revealed that structural modifications to the quinazoline core, particularly at the 4-methoxyphenyl position, can dramatically improve metabolic stability without compromising biological activity. These findings were published in Drug Metabolism and Disposition and provide crucial insights for future drug design efforts.

Looking forward, the unique chemical properties of Quinazoline, 2-(4-methoxyphenyl)- continue to inspire innovative research directions. Current clinical trials are investigating its potential in combination therapies, while computational studies are exploring its applicability to other disease targets. The compound's versatility and demonstrated biological activities suggest it will remain a focus of pharmaceutical research in the coming years.